Cas no 514-62-5 (Ferruginol)

• Product Name: Ferruginol
• CAS No: 514-62-5
• MF: C₂₀H₃₀O
• MW: 286.451606273651
• CID: 377249
• PubChem ID: 442027
• Update Time: 2025-04-19

Ferruginol Chemical and Physical Properties

Names and Identifiers

• 3-Phenanthrenol,4b,5,6,7,8,8a,9,10-octahydro-4b,8,8-trimethyl-2-(1-methylethyl)-, (4bS,8aS)-
• Ferruginol
• 514-62-5
• SCHEMBL155580
• trans-Ferruginol
• SureCN155580
• DTXSID20331722
• 3-Phenanthrenol, 4b,5,6,7,8,8a,9,10-octahydro-4b,8,8-trimethyl-2-(1-methylethyl)-, (4bS,8aS)-
• N2CMM6X37M
• UNII-N2CMM6X37M
• BRD-K27959543-001-01-3
• AKOS032948384
• AC1L9C4T
• A937505
• QXNWVJOHUAQHLM-AZUAARDMSA-N
• BDBM50483056
• CS-0032206
• (4BS,8AS)-4B,8,8-TRIMETHYL-2-(PROPAN-2-YL)-4B,5,6,7,8,8A,9,10-OCTAHYDROPHENANTHREN-3-OL
• AMY22250
• 12-hydroxyabieta-8,11,13-triene
• (4BS,8AS)-4B,5,6,7,8,8A,9,10-OCTAHYDRO-4B,8,8-TRIMETHYL-2-(1-METHYLETHYL)-3-PHENANTHRENOL
• abieta-8,11,13-trien-12-ol
• ACon1_000701
• 3-PHENANTHRENOL, 4B,5,6,7,8,8A,9,10-OCTAHYDRO-4B,8,8-TRIMETHYL-2-(1-METHYLETHYL)-, (4BS-TRANS)-
• (4bs,8as)-4b,8,8-trimethyl-2-propane-2-yl-5,6,7,8a,9,10-hexa hydrophenanthren-3-ol
• CHEBI:78274
• (+)-Ferruginol
• Podocarpa-8,11,13-trien-12-ol, 13-isopropyl-
• MEGxp0_000699
• 8,11,13-abietatrien-12-ol
• CHEMBL197308
• C09092
• Abieta-9(11),8(14),12-trien-12-ol #
• FS-7565
• (4bS,8aS)-4b,8,8-trimethyl-2-propan-2-yl-5,6,7,8a,9,10-hexahydrophenanthren-3-ol
• Q3743828
• HY-N6033
• SA149_18.1
• "(+)-Ferruginol
• DTXCID70282816
• DA-68969

• Inchi： 1S/C20H30O/c1-13(2)15-11-14-7-8-18-19(3,4)9-6-10-20(18,5)16(14)12-17(15)21/h11-13,18,21H,6-10H2,1-5H3/t18-,20+/m0/s1
• InChI Key： QXNWVJOHUAQHLM-AZUAARDMSA-N
• SMILES： OC1C(C(C)C)=CC2CC[C@H]3C(C)(C)CCC[C@]3(C)C=2C=1

Computed Properties

• Exact Mass: 286.23000
• Monoisotopic Mass: 286.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 6.7

Experimental Properties

• Color/Form: Powder
• Density: 0.988±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 56-57 ºC
• Boiling Point: 388.1±31.0 °C at 760 mmHg
• Flash Point: 175.1±14.5 °C
• Refractive Index: 1.529
• Solubility: Insuluble (5.7E-3 g/L) (25 ºC),
• PSA: 20.23000
• LogP: 5.54580
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ferruginol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids